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Compound of Interest

Compound Name: 2-Bromo-6-methoxyphenol

Cat. No.: B1278816

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, safety information, and potential applications of 2-Bromo-6-methoxyphenol (CAS
Number: 28165-49-3). While this compound is a valuable intermediate in organic synthesis,
particularly in the development of pharmaceuticals, detailed experimental protocols and in-
depth biological studies are not extensively documented in publicly available literature. This
guide summarizes the existing knowledge and highlights areas for future investigation.

Core Chemical Information

CAS Number: 28165-49-3[1]

2-Bromo-6-methoxyphenol, also known as 6-Bromoguaiacol or 3-Bromo-2-hydroxyanisole, is
a halogenated derivative of guaiacol. Its chemical structure features a phenol ring substituted
with a bromine atom and a methoxy group at positions 2 and 6, respectively.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-Bromo-6-
methoxyphenol.
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Property Value Reference(s)

Molecular Formula C7H7BrO:2 [1]

Molecular Weight 203.03 g/mol [2]

Appearance Solid [1]

Melting Point 62-65 °C

Boiling Point 146 °C at 4 mmHg

Density 1.6 g/cm3

Solubility Slightly soluble in water.

Storage Temperature Inert atmosphere, room ]
temperature.

Spectroscopic Data

Detailed spectroscopic data, including 1H NMR, 13C NMR, IR, and mass spectrometry, are
essential for the unambiguous identification and characterization of 2-Bromo-6-
methoxyphenol. While specific spectra are not reproduced here, they can be found in various
chemical databases and are crucial for verifying the identity and purity of the compound in a
laboratory setting.[2]

Safety and Handling

2-Bromo-6-methoxyphenol is classified as an irritant and requires careful handling in a
laboratory setting. The following table outlines its hazard and precautionary statements
according to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS).
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Classification Code Description Reference(s)
Hazard Statements H315 Causes skin irritation. [1112]

Causes serious eye
H319 o [11[2]

irritation.

May cause respirato
H335 e PN ey
irritation.

Avoid breathing
P261 dust/fume/gas/mistiva  [1]

pours/spray.

Precautionary

Statements

IF IN EYES: Rinse

cautiously with water

for several minutes.
P305+P351+P338 Remove contact [1]

lenses, if present and

easy to do. Continue

rinsing.

Personal Protective Equipment (PPE): When handling this compound, it is essential to use
appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat. Work
should be conducted in a well-ventilated fume hood to avoid inhalation of dust or vapors.

Synthesis and Reactivity

While a specific, detailed, step-by-step experimental protocol for the synthesis of 2-Bromo-6-
methoxyphenol is not readily available in the reviewed scientific literature, a general synthetic
approach can be inferred from the synthesis of structurally similar compounds. A plausible
route would involve the selective bromination of guaiacol (2-methoxyphenol).

The following diagram illustrates a generalized workflow for such a synthesis.
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Generalized Synthetic Workflow
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A generalized workflow for the synthesis of 2-Bromo-6-methoxyphenol.

This proposed synthesis would require careful control of reaction conditions to achieve the
desired regioselectivity, favoring bromination at the 6-position of the guaiacol ring. The choice
of brominating agent and solvent would be critical in optimizing the yield and purity of the final
product.

Potential Biological Activity and Applications

2-Bromo-6-methoxyphenol serves as a valuable building block in organic synthesis. Its utility
is highlighted by its potential use as an intermediate in the synthesis of more complex
molecules with biological activity.
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Antioxidant and Anticancer Potential

Phenolic compounds are well-known for their antioxidant properties. While direct studies on the
antioxidant and anticancer activities of 2-Bromo-6-methoxyphenol are limited, research on
structurally related bromophenol derivatives suggests that this compound may possess similar
properties. For instance, some synthesized methylated and acetylated bromophenol
derivatives have shown the ability to ameliorate oxidative damage and induce apoptosis in
cancer cell lines.[3]

Role in Drug Development

The structural motif of 2-Bromo-6-methoxyphenol is found in various biologically active
compounds. Its utility as a synthetic intermediate makes it relevant to drug discovery and
development. For example, derivatives of brominated and methoxylated phenols have been
investigated for their cytotoxic effects against various cancer cell lines.[4]

Signaling Pathway Interactions: An Area for Future
Research

To date, no specific studies have been identified that directly link 2-Bromo-6-methoxyphenol
to the modulation of key cellular signaling pathways such as the NF-kB or MAPK pathways.
However, it is known that other phenolic compounds can influence these pathways, which are
critical in inflammation and cancer.[5] Given the structural similarities, it is plausible that 2-
Bromo-6-methoxyphenol could also interact with these signaling cascades. This represents a
significant area for future research to elucidate its potential mechanisms of biological action.

The diagram below illustrates a hypothetical point of intervention for a phenolic compound
within a generalized inflammatory signaling pathway.
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Hypothetical Signaling Pathway Interaction
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Hypothetical modulation of a signaling cascade by 2-Bromo-6-methoxyphenol.

Further investigation is required to validate whether 2-Bromo-6-methoxyphenol or its
derivatives can indeed modulate such pathways and to determine the specific molecular
targets.

Conclusion

2-Bromo-6-methoxyphenol is a chemical compound with established physicochemical
properties and clear utility as a synthetic intermediate. While its direct biological activities and
mechanisms of action are not yet fully elucidated, the study of related compounds suggests
potential for antioxidant, anticancer, and anti-inflammatory effects. This technical guide
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provides a foundation for researchers and drug development professionals interested in
exploring the potential of this and similar molecules. Further research into its synthesis,
biological activity, and interaction with cellular signaling pathways is warranted to fully unlock its
therapeutic and scientific potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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